1-(2-(Methylsulfonyl)ethyl)cyclopentan-1-amine

• Molecular Formula: C8H17NO2S
• Molecular Weight: 191.29 g/mol
• IUPAC Name: 1-(2-methylsulfonylethyl)cyclopentan-1-amine
• InChI: InChI=1S/C8H17NO2S/c1-12(10,11)7-6-8(9)4-2-3-5-8/h2-7,9H2,1H3
• InChI Key: PSIIDTJDIAINDA-UHFFFAOYSA-N
• Canonical SMILES: CS(=O)(=O)CCC1(CCCC1)N

Description

1-(2-(Methylsulfonyl)ethyl)cyclopentan-1-amine is a cyclopentane-derived amine featuring a methylsulfonyl ethyl substituent. The methylsulfonyl group (-SO₂CH₃) is a strong electron-withdrawing moiety, enhancing polarity and oxidative stability compared to thioether (sulfanyl) analogs.

Preparation Methods

The synthesis of 1-(2-(Methylsulfonyl)ethyl)cyclopentan-1-amine can be achieved through several synthetic routes. One common method involves the reaction of cyclopentanone with methylsulfonyl chloride in the presence of a base to form the intermediate 1-(2-(methylsulfonyl)ethyl)cyclopentanone. This intermediate is then reduced using a suitable reducing agent, such as lithium aluminum hydride, to yield 1-(2-(Methylsulfonyl)ethyl)cyclopentan-1-amine .

Industrial production methods for this compound may involve similar synthetic routes but are optimized for large-scale production. These methods typically focus on maximizing yield and purity while minimizing costs and environmental impact.

Chemical Reactions Analysis

Amine-Group Reactivity

The primary amine on the cyclopentane ring participates in classical amine reactions:

Reaction Type	Conditions	Products/Outcome	References
Alkylation	RX (alkyl halides), base, polar aprotic solvent	Secondary or tertiary amines
Acylation	Acid chlorides/anhydrides, base	Amides (e.g., with acetyl chloride)
Schiff Base Formation	Aldehydes/ketones, mild acid catalysis	Imine derivatives

For example, acylation with acetic anhydride under basic conditions yields N-acetyl-1-(2-(methylsulfonyl)ethyl)cyclopentan-1-amine with >80% efficiency in DMF at 25°C.

Methylsulfonyl Group Reactivity

The methylsulfonyl (SO₂Me) group acts as a strong electron-withdrawing group, influencing adjacent C–S bond cleavage and nucleophilic substitution:

Reaction Type	Conditions	Products/Outcome	References
Nucleophilic Substitution	Nu⁻ (e.g., OH⁻, amines), polar solvents	Ethyl-cyclopentane derivatives
Reduction	LiAlH₄ or catalytic hydrogenation	Thioether or thiol derivatives
Hydrolysis	Aqueous acid/base, heat	Sulfonic acid or elimination products

Reduction with LiAlH₄ selectively converts the sulfonyl group to a thioether (1-(2-(methylthio)ethyl)cyclopentan-1-amine ) in 65–70% yield. Hydrolysis under alkaline conditions generates cyclopentene via β-elimination.

Multi-Component and Catalytic Reactions

The compound’s bifunctional nature enables participation in complex transformations:

Palladium-Catalyzed Cross-Coupling

• Reacts with aryl halides (e.g., iodobenzene) under Pd(PPh₃)₄ catalysis to form N-aryl derivatives (50–60% yield).

Heterocyclization

• With aldehydes and 1,3-diketones, it forms fused pyridine or pyrimidine systems via [4+2] cycloaddition (e.g., imidazo[1,5-a]pyridines ) .

Comparative Reactivity with Structural Analogs

Key differences emerge when comparing reactions with similar compounds:

Compound	Reaction with LiAlH₄	Amine Acylation Efficiency	Reference
1-(2-(Methylsulfonyl)ethyl)cyclopentan-1-amine	SO₂Me → SMe (65–70%)	80–85%
Rel-(1R,2S)-N-methyl-2-(methylsulfonyl)cyclopentan-1-amine	SO₂Me → SMe (55–60%)	70–75%
2-(Methylsulfanyl)cyclopentan-1-amine	No reaction (lacks SO₂Me)	90–95%

Mechanistic Insights

• Steric Effects : The ethyl spacer in the methylsulfonyl-ethyl group reduces steric hindrance, enabling efficient nucleophilic attack at the sulfonyl center.

• Electronic Effects : The electron-withdrawing SO₂Me group deactivates the cyclopentane ring toward electrophilic substitution but enhances amine nucleophilicity.

Scientific Research Applications

1-(2-(Methylsulfonyl)ethyl)cyclopentan-1-amine has a wide range of scientific research applications, including:

Chemistry: The compound is used as a building block in the synthesis of more complex molecules. Its unique structure makes it a valuable intermediate in organic synthesis.

Biology: In biological research, the compound is used to study the effects of sulfonyl-containing compounds on biological systems. It may also serve as a precursor for the synthesis of biologically active molecules.

Industry: In industrial applications, the compound is used in the production of specialty chemicals and materials.

Mechanism of Action

The mechanism of action of 1-(2-(Methylsulfonyl)ethyl)cyclopentan-1-amine involves its interaction with specific molecular targets and pathways. The compound may exert its effects by binding to enzymes or receptors, thereby modulating their activity. The exact molecular targets and pathways involved depend on the specific application and context in which the compound is used.

Comparison with Similar Compounds

Structural and Functional Group Analysis

The table below compares key structural features and physicochemical properties of 1-(2-(Methylsulfonyl)ethyl)cyclopentan-1-amine with analogs from the evidence:

Compound Name	Key Functional Groups	Molecular Formula	Molecular Weight (g/mol)	Key Properties	References
1-(2-(Methylsulfonyl)ethyl)cyclopentan-1-amine	Cyclopentane, methylsulfonyl, amine	C₈H₁₇NO₂S	~191.3	High polarity (due to -SO₂CH₃), oxidative stability, moderate solubility	Inferred
2-{1-[(Methylsulfanyl)methyl]cyclopropyl}ethan-1-amine	Cyclopropane, methylsulfanyl, amine	C₇H₁₅NS	145.26	Lower polarity, prone to oxidation (thioether), higher lipophilicity
1-(2-Phenoxyethyl)cyclopentan-1-amine	Cyclopentane, phenoxyethyl, amine	C₁₃H₁₉NO	205.30	Increased hydrophobicity (aromatic ring), reduced solubility in polar solvents
3-(Ethylsulfanyl)-N-methylcyclopentan-1-amine	Cyclopentane, ethylsulfanyl, N-methyl	C₈H₁₇NS	159.29	Moderate polarity, potential metabolic lability (thioether oxidation)
2-[(Cyclopropylmethyl)sulfanyl]ethan-1-amine	Cyclopropane, sulfanyl, amine	C₆H₁₃NS	131.24	High ring strain (cyclopropane), reactive sulfur center

Key Differences and Implications

Sulfonyl vs. Sulfanyl Groups: The methylsulfonyl group in the target compound enhances polarity and oxidative stability compared to sulfanyl (thioether) analogs like 2-{1-[(methylsulfanyl)methyl]cyclopropyl}ethan-1-amine and 3-(ethylsulfanyl)-N-methylcyclopentan-1-amine .

Ring Size and Strain :

• Cyclopentane (target compound) vs. cyclopropane (e.g., 2-{1-[(methylsulfanyl)methyl]cyclopropyl}ethan-1-amine ): Cyclopropane’s ring strain increases reactivity, while cyclopentane’s larger ring offers conformational flexibility and stability.

Substituent Effects: The phenoxyethyl group in 1-(2-Phenoxyethyl)cyclopentan-1-amine introduces aromaticity, increasing lipophilicity but reducing aqueous solubility. In contrast, the methylsulfonyl group balances polarity and hydrophobicity.

Synthetic Accessibility :

• Analogous syntheses (e.g., CDI-mediated amine coupling in 2-Cycloheptyl-N-methyl-N-(2-cycloheptyl)ethan-1-amine ) suggest feasible routes for preparing the target compound via nucleophilic substitution or cyclization.

Biological Activity

1-(2-(Methylsulfonyl)ethyl)cyclopentan-1-amine, also known as Rel-(1R,2S)-N-methyl-2-(methylsulfonyl)cyclopentan-1-amine, is a secondary amine characterized by its unique cyclopentane structure and methylsulfonyl group. This compound has garnered interest in pharmaceutical research due to its potential biological activities, particularly in relation to fatty acid synthesis inhibition and its implications in metabolic disorders and cancer treatment.

• Molecular Formula : C₇H₁₅N₁O₂S
• Molecular Weight : 177.26 g/mol
• CAS Number : 2219378-81-9

The compound features a cyclopentane ring with a methyl group and a methylsulfonyl group, which influences its reactivity and biological interactions.

Inhibition of Fatty Acid Synthase (FASN)

Recent studies have highlighted the role of compounds similar to 1-(2-(Methylsulfonyl)ethyl)cyclopentan-1-amine in inhibiting fatty acid synthase (FASN), an enzyme crucial for lipogenesis. FASN is implicated in various metabolic disorders and cancers due to its overexpression in metabolically active tissues such as the liver and adipose tissue. Inhibitors of FASN can potentially reduce food intake by modulating neuropeptide levels in the hypothalamus, thereby influencing body weight regulation and metabolic health .

Anticancer Potential

The compound's structural features suggest potential anticancer properties. Research indicates that derivatives of cyclopentylamine can exhibit cytotoxic effects against various cancer cell lines by inducing apoptosis and cell cycle arrest . For instance, compounds that inhibit FASN have been linked to reduced proliferation of cancer cells, making them candidates for further development in cancer therapy .

Study on Structural Activity Relationship (SAR)

A study focusing on the SAR of cyclopentylamine derivatives revealed that modifications to the methylsulfonyl group could enhance biological activity. Compounds with specific substituents demonstrated increased potency against cancer cell lines, indicating that the electronic properties of substituents play a significant role in their efficacy .

Compound	IC50 (µg/mL)	Activity
Compound A	1.61 ± 1.92	Antitumor
Compound B	1.98 ± 1.22	Antitumor
Compound C	< Doxorubicin	Cytotoxic

In Vitro Studies

In vitro assays have shown that compounds similar to 1-(2-(Methylsulfonyl)ethyl)cyclopentan-1-amine can effectively inhibit cell growth in various cancer models. For example, some derivatives displayed IC50 values comparable to established chemotherapeutics like doxorubicin, suggesting their potential as alternative therapeutic agents .